(E)-3-(1H-imidazol-1-yl)acrylic acid

• IUPAC Name: (E)-3-imidazol-1-ylprop-2-enoic acid
• InChI: InChI=1S/C6H6N2O2/c9-6(10)1-3-8-4-2-7-5-8/h1-5H,(H,9,10)/b3-1+
• InChI Key: ABPNGTQNTVBRTP-HNQUOIGGSA-N
• Canonical SMILES: C1=CN(C=N1)C=CC(=O)O
• Isomeric SMILES: C1=CN(C=N1)/C=C/C(=O)O
• Molecular Formula: C6H6N2O2
• Molecular Weight: 138.12 g/mol

Description

(E)-3-(1H-imidazol-1-yl)acrylic acid, also known as Histidine, is an essential amino acid that plays a crucial role in various biological processes. It is a precursor to histamine, which is a neurotransmitter that regulates physiological functions such as digestion, immune response, and sleep. Histidine is also involved in the synthesis of proteins and enzymes, making it an important component of the human diet.

Mechanism Of Action

(E)-3-(1H-imidazol-1-yl)acrylic acid acts as a precursor to histamine, which regulates various physiological processes through its interaction with histamine receptors. Histamine is involved in the regulation of gastric acid secretion, neurotransmitter release, and immune response. (E)-3-(1H-imidazol-1-yl)acrylic acid also plays a role in the synthesis of carnosine, which is a dipeptide that acts as a buffer in muscle tissue.
Biochemical and Physiological Effects:
(E)-3-(1H-imidazol-1-yl)acrylic acid has been shown to have various biochemical and physiological effects. It is involved in the synthesis of proteins and enzymes, making it essential for growth and development. (E)-3-(1H-imidazol-1-yl)acrylic acid also acts as a precursor to histamine, which regulates various physiological processes such as immune response, digestion, and sleep. (E)-3-(1H-imidazol-1-yl)acrylic acid supplementation has been found to improve cognitive function, enhance athletic performance, and alleviate symptoms of rheumatoid arthritis and inflammatory bowel disease.

Advantages And Limitations For Lab Experiments

(E)-3-(1H-imidazol-1-yl)acrylic acid is widely used in biochemical and physiological experiments due to its essential role in various biological processes. It is readily available and can be synthesized easily. However, histidine can be unstable in solution and can undergo oxidation and degradation, which can affect its activity and efficacy in experiments.

Future Directions

There are several future directions for research on histidine. One area of interest is the potential therapeutic applications of histidine in the treatment of various diseases. Further studies are needed to determine the optimal dose and duration of histidine supplementation for different conditions. Another area of interest is the role of histidine in aging and age-related diseases. Recent studies have shown that histidine supplementation can improve lifespan and healthspan in animal models, suggesting that it may have anti-aging properties. Further research is needed to determine the mechanisms underlying these effects and to investigate the potential use of histidine as an anti-aging intervention.

Synthesis Methods

(E)-3-(1H-imidazol-1-yl)acrylic acid can be synthesized in the body, but it can also be obtained through dietary sources such as meat, fish, and dairy products. The chemical synthesis of histidine involves the reaction of imidazole with maleic anhydride, followed by hydrolysis to yield (E)-3-(1H-imidazol-1-yl)acrylic acid.

Scientific Research Applications

(E)-3-(1H-imidazol-1-yl)acrylic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and immunomodulatory properties, making it a promising candidate for the treatment of various diseases. (E)-3-(1H-imidazol-1-yl)acrylic acid supplementation has been found to improve cognitive function, enhance athletic performance, and alleviate symptoms of rheumatoid arthritis and inflammatory bowel disease.